2,2-Dimethyl-1,3-dioxolane-4-methanol Dibenzyl Phosphate
Overview
Description
Solketal is a protected form of glycerol with an isopropylidene acetal group joining two neighboring hydroxyl groups . The molecular formula is C6H12O3 and the molecular weight is 132.1577 .
Molecular Structure Analysis
The IUPAC Standard InChI for Solketal isInChI=1S/C6H12O3/c1-6(2)8-4-5(3-7)9-6/h5,7H,3-4H2,1-2H3/t5-/m1/s1 . This structure is also available as a 2d Mol file or as a computed 3d SD file . Physical And Chemical Properties Analysis
Solketal is a liquid at room temperature. It has a refractive index of n20/D 1.434 (lit.) . The boiling point is 72-73 °C/8 mmHg (lit.) and it has a density of 1.062 g/mL at 25 °C (lit.) .Scientific Research Applications
Dielectric Permittivity Research
This compound has been used in the study of microwave dielectric properties of aqueous solutions . The static dielectric constants and the parameters of activation of the dielectric relaxation process were considered . This research helps in understanding the interaction between different groups of molecules in the solution .
Thermoplastic Structural Materials Production
Dioxolanes, a group to which this compound belongs, are used in the production of thermoplastic structural materials . These materials have wide applications in various industries including automotive, aerospace, and electronics .
Polymer Electrolytes for Lithium Batteries
Dioxolanes are also used in the production of polymer electrolytes for lithium batteries . These electrolytes are crucial for the performance of lithium-ion batteries, which are widely used in electric vehicles and portable electronic devices .
Ice Formation Inhibitors in Aircraft Fuel Systems
Polyol derivatives, such as this compound, are used in aircraft fuel systems as inhibitors of ice formation . This is particularly important in cold climates where ice formation can cause significant problems in aircraft fuel systems .
Synthesis of Hydroxylated Polyamine Analogs
This compound can be used as a building block in the synthesis of hydroxylated polyamine analogs of biological importance . These analogs have potential applications in medical research and drug development .
Organic Intermediates
2,2-Dimethyl-1,3-dioxolane is used as an organic intermediate in fine chemicals and pharmaceutical research and development . As an intermediate, it plays a crucial role in the synthesis of various complex organic compounds .
Total Synthesis of Anti-diabetic Molecule Cytopiloyne
This compound can be used as a starting material in the total synthesis of an anti-diabetic molecule cytopiloyne . This highlights its potential application in the development of therapeutic agents for diabetes .
Future Directions
properties
IUPAC Name |
dibenzyl (2,2-dimethyl-1,3-dioxolan-4-yl)methyl phosphate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25O6P/c1-20(2)22-15-19(26-20)16-25-27(21,23-13-17-9-5-3-6-10-17)24-14-18-11-7-4-8-12-18/h3-12,19H,13-16H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DYWQMEVAWGQPMX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(OCC(O1)COP(=O)(OCC2=CC=CC=C2)OCC3=CC=CC=C3)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25O6P |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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